Cas no 1956325-86-2 (4-Chloro-2-methyl-6-(trifluoromethyl)-5,6,7,8-tetrahydroquinazoline)

• Product Name: 4-Chloro-2-methyl-6-(trifluoromethyl)-5,6,7,8-tetrahydroquinazoline
• CAS No: 1956325-86-2
• MF: C₁₀H₁₀ClF₃N₂
• MW: 250.648011684418
• CID: 5736494
• PubChem ID: 118992810
• Update Time: 2025-06-09

4-Chloro-2-methyl-6-(trifluoromethyl)-5,6,7,8-tetrahydroquinazoline Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-methyl-6-(trifluoromethyl)-5,6,7,8-tetrahydroquinazoline
• 1956325-86-2
• Quinazoline, 4-chloro-5,6,7,8-tetrahydro-2-methyl-6-(trifluoromethyl)-

• Inchi： 1S/C10H10ClF3N2/c1-5-15-8-3-2-6(10(12,13)14)4-7(8)9(11)16-5/h6H,2-4H2,1H3
• InChI Key： KACIRVWMRRDIGY-UHFFFAOYSA-N
• SMILES： ClC1=C2C(CCC(C(F)(F)F)C2)=NC(C)=N1

Computed Properties

• Exact Mass: 250.0484605g/mol
• Monoisotopic Mass: 250.0484605g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• Density: 1.362±0.06 g/cm3(Predicted)
• Boiling Point: 285.1±40.0 °C(Predicted)
• pka: 0.85±0.40(Predicted)

Additional information on 4-Chloro-2-methyl-6-(trifluoromethyl)-5,6,7,8-tetrahydroquinazoline

Introduction to 4-Chloro-2-methyl-6-(trifluoromethyl)-5,6,7,8-tetrahydroquinazoline (CAS No. 1956325-86-2)

4-Chloro-2-methyl-6-(trifluoromethyl)-5,6,7,8-tetrahydroquinazoline, identified by its CAS number 1956325-86-2, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its structural features and potential biological activities. This compound belongs to the quinazoline class, which is well-documented for its role in medicinal chemistry, particularly in the development of drugs targeting various diseases.

The molecular structure of 4-Chloro-2-methyl-6-(trifluoromethyl)-5,6,7,8-tetrahydroquinazoline incorporates several key functional groups that contribute to its unique chemical properties. The presence of a chloro substituent at the 4-position and a methyl group at the 2-position enhances its reactivity and binding affinity. Additionally, the trifluoromethyl group at the 6-position introduces electron-withdrawing effects, which can modulate the electronic properties of the molecule. These structural elements make it a promising candidate for further exploration in drug discovery.

In recent years, quinazoline derivatives have been extensively studied for their pharmacological potential. Notably, compounds with similar structural motifs have shown promise in inhibiting kinases and other enzymes involved in cancer progression. The tetrahydroquinazoline core provides a rigid scaffold that can be optimized for better binding to biological targets. The specific arrangement of substituents in 4-Chloro-2-methyl-6-(trifluoromethyl)-5,6,7,8-tetrahydroquinazoline suggests that it may exhibit inhibitory activity against certain enzymes or receptors relevant to therapeutic intervention.

One of the most compelling aspects of this compound is its potential application in oncology research. Quinazoline-based molecules have been reported to interfere with pathways critical for tumor growth and survival. For instance, some derivatives have demonstrated kinase inhibition properties, which are crucial for developing targeted therapies against cancer. The chloro, methyl, and trifluoromethyl substituents in 4-Chloro-2-methyl-6-(trifluoromethyl)-5,6,7,8-tetrahydroquinazoline are strategically positioned to interact with active sites of enzymes such as tyrosine kinases. This positioning could enhance the compound's ability to modulate these pathways effectively.

Furthermore, the tetrahydroquinazoline ring system contributes to the overall stability and bioavailability of the molecule. This is particularly important in drug development, where pharmacokinetic properties often dictate a compound's success in clinical trials. The structural features of this compound also suggest that it may exhibit favorable solubility and metabolic profiles, which are essential for oral administration and systemic distribution.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy. Virtual screening techniques have been employed to identify potential hits from large libraries of compounds. In this context, 4-Chloro-2-methyl-6-(trifluoromethyl)-5,6,7,8-tetrahydroquinazoline has been evaluated using various docking algorithms to assess its binding affinity to target proteins. Preliminary results indicate that it may interact with several key enzymes involved in cancer metabolism and signaling.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies have been employed to introduce the required functional groups efficiently. For example, nucleophilic substitution reactions have been used to incorporate the chloro and methyl groups at specific positions on the quinazoline core. The introduction of the trifluoromethyl group has been achieved through metal-catalyzed cross-coupling reactions or direct fluorination techniques.

In conclusion,4-Chloro-2-methyl-6-(trifluoromethyl)-5,6,7,8-tetrahydroquinazoline (CAS No. 1956325-86-2) represents a promising lead compound for further pharmacological investigation. Its unique structural features and potential biological activities make it an attractive candidate for developing novel therapeutic agents. As research in this area continues to evolve,4-Chloro-2-methyl-6-(trifluoromethyl)-5,6,7,8-tetrahydroquinazoline may play a significant role in addressing unmet medical needs across various therapeutic domains.